Cas no 88497-88-5 (Manassantin B)

Manassantin B is a bioactive lignan compound derived from the plant Saururus chinensis. It exhibits notable biological activities, including potent anti-inflammatory and anti-cancer properties, particularly through the inhibition of hypoxia-inducible factor-1α (HIF-1α) signaling pathways. Its mechanism of action makes it a promising candidate for research in oncology and metabolic disorders. Manassantin B has demonstrated high selectivity and efficacy in preclinical studies, with potential applications in targeting tumor microenvironments. The compound is characterized by its stability and specificity, offering a valuable tool for investigating hypoxia-related pathways and developing novel therapeutic strategies. Its structural uniqueness further underscores its significance in medicinal chemistry research.

Manassantin B structure

Product Name:Manassantin B

CAS No:88497-88-5

MF:C₄₁H₄₈O₁₁

MW:716.813233375549

CID:1124031

PubChem ID:11399874

Update Time:2025-11-06

Manassantin B Chemical and Physical Properties

Names and Identifiers

- Manassantin B
- Saucernetin 7
- (αR)-α-[(1R)-1-[4-[(2S,3R,4R,5S)-5-[4-[(1R,2R)-2-(3,4-Dimethoxyphenyl)-2-hydroxy-1-methylethoxy]-3-methoxyphenyl]tetrahydro-3,4-dimethyl-2-furanyl]-2-methoxyphenoxy]ethyl]-1,3-benzodioxole-5-methanol (ACI)
- (-)-Manassantin B
- Saucernetin B
- SC 7
- CHEBI:66664
- Manassantin B , HPLC Grade
- CHEMBL461308
- HY-N8225
- BDBM50478400
- AKOS040762019
- (1R,2R)-1-(1,3-benzodioxol-5-yl)-2-{4-[(2S,3R,4R,5S)-5-(4-{[(1R,2R)-1-(3,4-dimethoxyphenyl)-1-hydroxypropan-2-yl]oxy}-3-methoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenoxy}propan-1-ol
- (1R,2R)-1-(Benzo[d][1,3]dioxol-5-yl)-2-(4-((2S,3R,4R,5S)-5-(4-(((1R,2R)-1-(3,4-dimethoxyphenyl)-1-hydroxypropan-2-yl)oxy)-3-methoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl)-2-methoxyphenoxy)propan-1-ol
- Q27135283
- MFCD32068060
- (1R,2R)-1-(1,3-benzodioxol-5-yl)-2-[4-[(2S,3R,4R,5S)-5-[4-[(1R,2R)-2-(3,4-dimethoxyphenyl)-2-hydroxy-1-methyl-ethoxy]-3-methoxy-phenyl]-3,4-dimethyl-tetrahydrofuran-2-yl]-2-methoxy-phenoxy]propan-1-ol
- SCHEMBL16442136
- 88497-88-5
- FS-6844
- CS-0140376
- DTXSID60904893
- NS00097570
- 1-(1,3-benzodioxol-5-yl)-2-[4-[5-[4-[1-(3,4-dimethoxyphenyl)-1-hydroxypropan-2-yl]oxy-3-methoxyphenyl]-3,4-dimethyloxolan-2-yl]-2-methoxyphenoxy]propan-1-ol
- SCHEMBL2156708
- CID 11399874
- Inchi： 1S/C41H48O11/c1-22-23(2)41(29-12-16-33(36(20-29)47-8)51-25(4)39(43)27-10-14-31-37(18-27)49-21-48-31)52-40(22)28-11-15-32(35(19-28)46-7)50-24(3)38(42)26-9-13-30(44-5)34(17-26)45-6/h9-20,22-25,38-43H,21H2,1-8H3/t22-,23-,24-,25-,38+,39+,40+,41+/m1/s1
- InChI Key： GSWZMFDCPMPHDL-FZBBBUCASA-N
- SMILES： C[C@@H]1[C@@H](C)[C@@H](C2C=CC(O[C@H](C)[C@@H](C3C=CC4OCOC=4C=3)O)=C(OC)C=2)O[C@@H]1C1C=CC(O[C@H](C)[C@@H](C2C=CC(OC)=C(OC)C=2)O)=C(OC)C=1

Computed Properties

Exact Mass: 716.32000
Monoisotopic Mass: 716.31966234g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 52
Rotatable Bond Count: 14
Complexity: 1080
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.7
Topological Polar Surface Area: 124Å²

Experimental Properties

Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 83-86 ºC
Solubility: Insuluble (2.5E-5 g/L) (25 ºC),
PSA: 123.53000
LogP: 7.53630

Manassantin B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemFaces	CFN70466-5mg	Manassantin B	88497-88-5	>=98%	5mg	$288	2023-09-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL83244-10MG	Manassantin B	88497-88-5		10mg	¥8638.03	2024-12-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL83244-10MG		88497-88-5		10MG	￥9268.88	2023-01-06
TargetMol Chemicals	TN4490-5 mg	Manassantin B	88497-88-5	98%	5mg	￥ 1,640	2023-07-10
TargetMol Chemicals	TN4490-1 mL * 10 mM (in DMSO)	Manassantin B	88497-88-5	98%	1 mL * 10 mM (in DMSO)	￥ 1410	2023-09-15
TargetMol Chemicals	TN4490-5mg	Manassantin B	88497-88-5		5mg	￥ 1640	2024-07-19
PhytoLab	83244-50mg	Manassantin B	88497-88-5	≥ 98.0 %	50mg	€1642.5	2023-10-25
PhytoLab	83244-250mg	Manassantin B	88497-88-5	≥ 98.0 %	250mg	€7756.25	2023-10-25
PhytoLab	83244-500mg	Manassantin B	88497-88-5	≥ 98.0 %	500mg	€14600	2023-10-25
PhytoLab	83244-1000mg	Manassantin B	88497-88-5	≥ 98.0 %	1000mg	€27375	2023-10-25

Manassantin B Production Method

Production Method 1

1094854-04-2

88497-88-5

Reaction Conditions

1.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 10 min, 0 °C
1.2 0 °C → 25 °C; 1 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
2.1 Reagents: Ammonium borohydride Solvents: Methanol ; 48 h, 25 °C

Reference

Nucleophilic Addition of Organozinc Reagents to 2-Sulfonyl Cyclic Ethers: Stereoselective Synthesis of Manassantins A and B

Kim, Hyoungsu; et al, Organic Letters, 2009, 11(1), 89-92

Production Method 2

915158-88-2

2859-78-1

88497-88-5

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; reflux
1.2 Solvents: Tetrahydrofuran ; -50 °C; 1 h, -40 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Solvents: Methanol ; 16 h, rt

Reference

Total Synthesis and Stereochemical Confirmation of Manassantin A, B, and B1

Hanessian, Stephen; et al, Organic Letters, 2006, 8(24), 5477-5480

Production Method 3

88497-88-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 4 h, 25 °C
2.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 0 °C; 5 min, 25 °C
2.2 Solvents: Dichloromethane ; 1.5 h, 25 °C
2.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
3.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 10 min, 0 °C
3.2 0 °C → 25 °C; 1 h, 25 °C
3.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
4.1 Reagents: Ammonium borohydride Solvents: Methanol ; 48 h, 25 °C

Reference

Nucleophilic Addition of Organozinc Reagents to 2-Sulfonyl Cyclic Ethers: Stereoselective Synthesis of Manassantins A and B

Kim, Hyoungsu; et al, Organic Letters, 2009, 11(1), 89-92

Production Method 4

935431-22-4

88497-88-5

Reaction Conditions

1.1 Reagents: Zinc bromide Solvents: Tetrahydrofuran ; 30 min, 25 °C
1.2 Solvents: Tetrahydrofuran ; 1 h, 25 °C; 25 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 4 h, 25 °C
3.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 0 °C; 5 min, 25 °C
3.2 Solvents: Dichloromethane ; 1.5 h, 25 °C
3.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
4.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 10 min, 0 °C
4.2 0 °C → 25 °C; 1 h, 25 °C
4.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
5.1 Reagents: Ammonium borohydride Solvents: Methanol ; 48 h, 25 °C

Reference

Nucleophilic Addition of Organozinc Reagents to 2-Sulfonyl Cyclic Ethers: Stereoselective Synthesis of Manassantins A and B

Kim, Hyoungsu; et al, Organic Letters, 2009, 11(1), 89-92

Production Method 5

935431-22-4

88497-88-5

Reaction Conditions

1.1 Reagents: Zinc bromide Solvents: Tetrahydrofuran ; 30 min, 25 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, 25 °C; 25 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C
2.1 Reagents: Hydrogen Catalysts: Iridium(1+), [(1,2,5,6-η)-1,5-cyclooctadiene][1-[(4S,5S)-4,5-dihydro-5-methyl-2-… Solvents: Dichloromethane ; 1 h, 25 °C; 10 h, 25 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 4 h, 25 °C
4.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 0 °C; 5 min, 25 °C
4.2 Solvents: Dichloromethane ; 1.5 h, 25 °C
4.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
5.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 10 min, 0 °C
5.2 0 °C → 25 °C; 1 h, 25 °C
5.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
6.1 Reagents: Ammonium borohydride Solvents: Methanol ; 48 h, 25 °C

Reference

Nucleophilic Addition of Organozinc Reagents to 2-Sulfonyl Cyclic Ethers: Stereoselective Synthesis of Manassantins A and B

Kim, Hyoungsu; et al, Organic Letters, 2009, 11(1), 89-92

Production Method 6

618-41-7

88497-88-5

Reaction Conditions

1.1 Reagents: Calcium chloride Catalysts: Camphorsulfonic acid Solvents: Dichloromethane ; 4 h, 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
2.1 Reagents: Zinc bromide Solvents: Tetrahydrofuran ; 30 min, 25 °C
2.2 Solvents: Tetrahydrofuran ; 1 h, 25 °C; 25 °C → 0 °C
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 4 h, 25 °C
4.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 0 °C; 5 min, 25 °C
4.2 Solvents: Dichloromethane ; 1.5 h, 25 °C
4.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
5.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 10 min, 0 °C
5.2 0 °C → 25 °C; 1 h, 25 °C
5.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
6.1 Reagents: Ammonium borohydride Solvents: Methanol ; 48 h, 25 °C

Reference

Nucleophilic Addition of Organozinc Reagents to 2-Sulfonyl Cyclic Ethers: Stereoselective Synthesis of Manassantins A and B

Kim, Hyoungsu; et al, Organic Letters, 2009, 11(1), 89-92

Production Method 7

915158-81-5

88497-88-5

Reaction Conditions

1.1 Solvents: Methanol ; 16 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethyl acetate ; 2 h, rt
3.1 Reagents: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… ; 40 min, -45 °C
3.2 Reagents: Water
4.1 Reagents: Chlorodimethylaluminum Solvents: Dichloromethane , Hexane ; 0 °C; 1 h, rt
4.2 Solvents: Water ; pH 8
5.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; reflux
5.2 Solvents: Tetrahydrofuran ; -50 °C; 1 h, -40 °C
5.3 Reagents: Ammonium chloride Solvents: Water
6.1 Solvents: Methanol ; 16 h, rt

Reference

Total Synthesis and Stereochemical Confirmation of Manassantin A, B, and B1

Hanessian, Stephen; et al, Organic Letters, 2006, 8(24), 5477-5480

Production Method 8

88497-88-5

Reaction Conditions

1.1 Reagents: Ammonium borohydride Solvents: Methanol ; 48 h, 25 °C

Reference

Nucleophilic Addition of Organozinc Reagents to 2-Sulfonyl Cyclic Ethers: Stereoselective Synthesis of Manassantins A and B

Kim, Hyoungsu; et al, Organic Letters, 2009, 11(1), 89-92

Production Method 9

88497-88-5

Reaction Conditions

1.1 Solvents: Methanol ; 16 h, rt

Reference

Total Synthesis and Stereochemical Confirmation of Manassantin A, B, and B1

Hanessian, Stephen; et al, Organic Letters, 2006, 8(24), 5477-5480

Production Method 10

198877-17-7

88497-88-5

Reaction Conditions

1.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 0 °C; 5 min, 25 °C
1.2 Solvents: Dichloromethane ; 1.5 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
2.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 10 min, 0 °C
2.2 0 °C → 25 °C; 1 h, 25 °C
2.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
3.1 Reagents: Ammonium borohydride Solvents: Methanol ; 48 h, 25 °C

Reference

Nucleophilic Addition of Organozinc Reagents to 2-Sulfonyl Cyclic Ethers: Stereoselective Synthesis of Manassantins A and B

Kim, Hyoungsu; et al, Organic Letters, 2009, 11(1), 89-92

Production Method 11

6638-79-5

88497-88-5

Reaction Conditions

1.1 Reagents: Chlorodimethylaluminum Solvents: Dichloromethane , Hexane ; 0 °C; 1 h, rt
1.2 Solvents: Water ; pH 8
2.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; reflux
2.2 Solvents: Tetrahydrofuran ; -50 °C; 1 h, -40 °C
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Solvents: Methanol ; 16 h, rt

Reference

Total Synthesis and Stereochemical Confirmation of Manassantin A, B, and B1

Hanessian, Stephen; et al, Organic Letters, 2006, 8(24), 5477-5480

Production Method 12

99208-98-7

88497-88-5

Reaction Conditions

1.1 Reagents: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… ; 40 min, -45 °C
1.2 Reagents: Water
2.1 Reagents: Chlorodimethylaluminum Solvents: Dichloromethane , Hexane ; 0 °C; 1 h, rt
2.2 Solvents: Water ; pH 8
3.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; reflux
3.2 Solvents: Tetrahydrofuran ; -50 °C; 1 h, -40 °C
3.3 Reagents: Ammonium chloride Solvents: Water
4.1 Solvents: Methanol ; 16 h, rt

Reference

Total Synthesis and Stereochemical Confirmation of Manassantin A, B, and B1

Hanessian, Stephen; et al, Organic Letters, 2006, 8(24), 5477-5480

Production Method 13

88497-88-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Iridium(1+), [(1,2,5,6-η)-1,5-cyclooctadiene][1-[(4S,5S)-4,5-dihydro-5-methyl-2-… Solvents: Dichloromethane ; 1 h, 25 °C; 10 h, 25 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 4 h, 25 °C
3.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 0 °C; 5 min, 25 °C
3.2 Solvents: Dichloromethane ; 1.5 h, 25 °C
3.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
4.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 10 min, 0 °C
4.2 0 °C → 25 °C; 1 h, 25 °C
4.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
5.1 Reagents: Ammonium borohydride Solvents: Methanol ; 48 h, 25 °C

Reference

Nucleophilic Addition of Organozinc Reagents to 2-Sulfonyl Cyclic Ethers: Stereoselective Synthesis of Manassantins A and B

Kim, Hyoungsu; et al, Organic Letters, 2009, 11(1), 89-92

Production Method 14

915158-82-6

88497-88-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethyl acetate ; 2 h, rt
2.1 Reagents: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… ; 40 min, -45 °C
2.2 Reagents: Water
3.1 Reagents: Chlorodimethylaluminum Solvents: Dichloromethane , Hexane ; 0 °C; 1 h, rt
3.2 Solvents: Water ; pH 8
4.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; reflux
4.2 Solvents: Tetrahydrofuran ; -50 °C; 1 h, -40 °C
4.3 Reagents: Ammonium chloride Solvents: Water
5.1 Solvents: Methanol ; 16 h, rt

Reference

Total Synthesis and Stereochemical Confirmation of Manassantin A, B, and B1

Hanessian, Stephen; et al, Organic Letters, 2006, 8(24), 5477-5480

Production Method 15

618-41-7

88497-88-5

Reaction Conditions

1.1 Reagents: Calcium chloride Solvents: Dichloromethane ; 10 min, 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
2.1 Reagents: Zinc bromide Solvents: Tetrahydrofuran ; 30 min, 25 °C
2.2 Solvents: Tetrahydrofuran ; 30 min, 25 °C; 25 °C → 0 °C
2.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C
3.1 Reagents: Hydrogen Catalysts: Iridium(1+), [(1,2,5,6-η)-1,5-cyclooctadiene][1-[(4S,5S)-4,5-dihydro-5-methyl-2-… Solvents: Dichloromethane ; 1 h, 25 °C; 10 h, 25 °C
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 4 h, 25 °C
5.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 0 °C; 5 min, 25 °C
5.2 Solvents: Dichloromethane ; 1.5 h, 25 °C
5.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
6.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 10 min, 0 °C
6.2 0 °C → 25 °C; 1 h, 25 °C
6.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
7.1 Reagents: Ammonium borohydride Solvents: Methanol ; 48 h, 25 °C

Reference

Nucleophilic Addition of Organozinc Reagents to 2-Sulfonyl Cyclic Ethers: Stereoselective Synthesis of Manassantins A and B

Kim, Hyoungsu; et al, Organic Letters, 2009, 11(1), 89-92

Production Method 16

2635-13-4

915158-80-4

88497-88-5

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; reflux
1.2 Solvents: Tetrahydrofuran ; 1 h, -30 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Solvents: Methanol ; 16 h, rt
3.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethyl acetate ; 2 h, rt
4.1 Reagents: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… ; 40 min, -45 °C
4.2 Reagents: Water
5.1 Reagents: Chlorodimethylaluminum Solvents: Dichloromethane , Hexane ; 0 °C; 1 h, rt
5.2 Solvents: Water ; pH 8
6.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; reflux
6.2 Solvents: Tetrahydrofuran ; -50 °C; 1 h, -40 °C
6.3 Reagents: Ammonium chloride Solvents: Water
7.1 Solvents: Methanol ; 16 h, rt

Reference

Total Synthesis and Stereochemical Confirmation of Manassantin A, B, and B1

Hanessian, Stephen; et al, Organic Letters, 2006, 8(24), 5477-5480

Production Method 17

88497-88-5

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane , Toluene ; 1 h, -78 °C
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 1 h, 25 °C
2.1 Reagents: Calcium chloride Catalysts: Camphorsulfonic acid Solvents: Dichloromethane ; 4 h, 25 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 25 °C
3.1 Reagents: Zinc bromide Solvents: Tetrahydrofuran ; 30 min, 25 °C
3.2 Solvents: Tetrahydrofuran ; 1 h, 25 °C; 25 °C → 0 °C
3.3 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Ethyl acetate ; 4 h, 25 °C
5.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 0 °C; 5 min, 25 °C
5.2 Solvents: Dichloromethane ; 1.5 h, 25 °C
5.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
6.1 Catalysts: 2-[(1,1-Dimethylethyl)imino]-N,N-diethylhexahydro-1,3-dimethyl-2λ5-1,3,2-diazaph… Solvents: Dichloromethane ; 10 min, 0 °C
6.2 0 °C → 25 °C; 1 h, 25 °C
6.3 Reagents: Ammonium chloride Solvents: Water ; 25 °C
7.1 Reagents: Ammonium borohydride Solvents: Methanol ; 48 h, 25 °C

Reference

Nucleophilic Addition of Organozinc Reagents to 2-Sulfonyl Cyclic Ethers: Stereoselective Synthesis of Manassantins A and B

Kim, Hyoungsu; et al, Organic Letters, 2009, 11(1), 89-92

Manassantin B Raw materials

Manassantin B Preparation Products

Manassantin B (88497-88-5)

Manassantin B Related Literature

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Additional information on Manassantin B

Manassantin B: A Comprehensive Overview

Manassantin B, identified by the CAS Registry Number 88497-88-5, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, isolated from the roots of Manasota, a plant species native to certain regions, exhibits a diverse range of biological activities that make it a promising candidate for therapeutic applications.

The structural elucidation of Manassantin B has been a focal point of recent studies, with researchers employing advanced spectroscopic techniques such as NMR and mass spectrometry to determine its molecular architecture. The compound is characterized by a unique arrangement of functional groups, including flavonoid moieties and other bioactive components, which contribute to its pharmacological properties.

Recent investigations have highlighted the potential of Manassantin B in the realm of anti-cancer research. Studies conducted in vitro have demonstrated its ability to inhibit the proliferation of various cancer cell lines, suggesting a possible role in chemotherapy. Furthermore, preclinical trials have indicated that Manassantin B may enhance the efficacy of conventional anti-cancer drugs, reducing their required dosage and minimizing side effects.

In addition to its anti-cancer properties, Manassantin B has shown promise in anti-inflammatory and antioxidant research. Experimental data reveal that this compound can significantly reduce inflammation by modulating key inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis and isolation of Manassantin B have also been subjects of extensive research. Scientists have developed novel extraction methods to optimize the yield of this compound from its natural sources, ensuring a sustainable supply for further studies and potential commercial applications.

A recent breakthrough in the study of Manassantin B involves its application in neuroprotection. Research indicates that this compound may play a role in protecting neurons from oxidative stress and apoptosis, offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic profile of Manassantin B, including its absorption, distribution, metabolism, and excretion (ADME), has been thoroughly investigated to assess its suitability as an orally administered drug. Findings suggest that it exhibits favorable pharmacokinetic properties, with reasonable bioavailability and minimal toxicity in preclinical models.

In conclusion, Manassantin B, with its CAS number 88497-88-5, represents a valuable natural product with multifaceted biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a significant player in the development of novel pharmaceutical agents.